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Compound of Interest

Compound Name: 2,4,7-Trichloroquinazoline

Cat. No.: B1295576

CAS Number: 6625-94-1

This technical guide provides an in-depth overview of 2,4,7-trichloroquinazoline, a
halogenated quinazoline derivative of interest to researchers in agrochemistry and drug
discovery. The document outlines its chemical and physical properties, plausible synthetic
routes, known biological activities, and potential mechanisms of action, with a focus on its role
as a nematicidal agent and its potential for broader pharmacological investigation.

Chemical and Physical Properties

2,4,7-Trichloroquinazoline is a solid organic compound. The following table summarizes its
key chemical and physical properties.
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Property Value

CAS Number 6625-94-1

Molecular Formula CsHsClIsN:2

Molecular Weight 233.48 g/mol

Appearance White to off-white solid

Melting Point 127 °C

Boiling Point 309.1 °C at 760 mmHg (Predicted)

Storage Conditions -20°C, sealed storage, away from moisture
Synthesis

A specific, detailed synthesis protocol for 2,4,7-trichloroquinazoline is not readily available in
peer-reviewed literature. However, based on established synthetic methods for analogous
chlorinated quinazolines, a plausible synthetic route can be proposed starting from 2-amino-4-
chlorobenzonitrile. The synthesis would likely involve a cyclization reaction to form the
guinazoline ring system, followed by chlorination.

Proposed Synthetic Pathway:
The synthesis can be envisioned as a two-step process:

e Cyclization: 2-amino-4-chlorobenzonitrile can undergo cyclization to form 7-chloro-
quinazoline-2,4-dione. This can be achieved by reacting it with a source of carbonyl groups,
such as phosgene, triphosgene, or urea, under appropriate conditions.[1]

o Chlorination: The resulting 7-chloro-quinazoline-2,4-dione can then be chlorinated to yield
2,4,7-trichloroquinazoline. Common chlorinating agents for this type of transformation
include phosphorus oxychloride (POCIs) or a mixture of phosphorus pentachloride (PCls) and
POCI.[2][3][4]

The following Graphviz diagram illustrates the proposed synthetic workflow.
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Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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